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Compound of Interest

Compound Name: amyloid P-IN-1

Cat. No.: B607822 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical compounds are paramount to ensuring a secure laboratory

environment and maintaining regulatory compliance. This guide provides detailed, step-by-step

procedures for the proper disposal of Amyloid P-IN-1, a small molecule inhibitor used in

amyloid-related research.

Chemical and Safety Data Overview

Amyloid P-IN-1 (CAS RN: 1819986-22-5) is a research chemical with the molecular formula

C30H44N2O14.[1][2] While a specific Safety Data Sheet (SDS) is not publicly available,

suppliers indicate that it should be handled as a potentially hazardous material.[3] General

safety precautions for handling laboratory chemicals should be strictly followed.

Property Value

CAS Number 1819986-22-5

Molecular Formula C30H44N2O14

Synonyms GSK3039294

Storage Store at -20°C

Solubility Sparingly soluble in DMSO (1-10 mg/ml)

Table 1: Chemical and Physical Properties of Amyloid P-IN-1.
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Personal Protective Equipment (PPE) Requirements

Prior to handling Amyloid P-IN-1, all personnel must be equipped with the appropriate

personal protective equipment to minimize exposure risk.

Equipment Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Recommended when handling the solid form to

avoid inhalation of dust.

Table 2: Required Personal Protective Equipment.

Step-by-Step Disposal Protocol
The proper disposal of Amyloid P-IN-1, as with most laboratory chemicals, involves a

systematic process of segregation, containment, and labeling to ensure safety and compliance

with institutional and regulatory guidelines.

1. Waste Segregation

All waste materials contaminated with Amyloid P-IN-1 must be segregated at the point of

generation. This includes:

Solid Waste: Unused or expired solid Amyloid P-IN-1, contaminated personal protective

equipment (gloves, etc.), and any lab materials (e.g., weigh boats, pipette tips) that have

come into contact with the compound.

Liquid Waste: Solutions containing Amyloid P-IN-1, including stock solutions and

experimental media. This also includes the first rinse of any glassware that contained the

compound.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with Amyloid P-
IN-1.
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2. Waste Containment

Proper containment is crucial to prevent accidental spills or exposure.

Solid Waste: Collect in a designated, leak-proof container with a secure lid. The container

should be clearly labeled as "Hazardous Chemical Waste."

Liquid Waste: Collect in a sealed, non-reactive container (e.g., a designated waste solvent

bottle). Do not mix with other incompatible waste streams.[4] The container must be clearly

labeled.

Sharps Waste: Place in a puncture-resistant sharps container that is also labeled as

"Hazardous Chemical Waste."

3. Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Amyloid P-IN-1"

The CAS number: "1819986-22-5"

The primary hazard(s) (if known, otherwise state "Potentially Hazardous Research

Chemical")

The date the waste was first added to the container

The name of the principal investigator and the laboratory location

4. Storage of Waste

Store waste containers in a designated satellite accumulation area within the laboratory.[4] This

area should be away from general lab traffic and drains. Ensure that incompatible waste types

are segregated to prevent accidental reactions.[4]

5. Disposal
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Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor.[5][6]

Do not dispose of Amyloid P-IN-1 down the drain or in the regular trash.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical flow from experimental use to the final disposal of

Amyloid P-IN-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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